2-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid

Lipophilicity XLogP Drug-likeness
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H12N2O2
Molecular Weight 180.20 g/mol
Cat. No. B13239461
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Technical Parameters


Basic Identity
Product Name2-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid
Molecular FormulaC9H12N2O2
Molecular Weight180.20 g/mol
Structural Identifiers
SMILESCC1=C(N2CCCCC2=N1)C(=O)O
InChIInChI=1S/C9H12N2O2/c1-6-8(9(12)13)11-5-3-2-4-7(11)10-6/h2-5H2,1H3,(H,12,13)
InChIKeyGGUVIVYEMGGYCJ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 100 mg / 0.25 g / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Physicochemical Identity and Scaffold Classification


2-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid (CAS 1268065-90-2) is a partially saturated fused heterocyclic building block of the tetrahydroimidazo[1,2-a]pyridine class, bearing a carboxylic acid at the 3-position and a methyl substituent at the 2-position of the imidazole ring . Its computed properties—molecular weight 180.20 g/mol, XLogP3 of 1, topological polar surface area (TPSA) of 55.1 Ų, one hydrogen bond donor, three hydrogen bond acceptors, and a single rotatable bond —place it at the intersection of three key structural variables (ring saturation, C2-substitution, and C3-carboxylation) that collectively determine its utility as a late-stage diversification intermediate distinct from both fully aromatic and des-methyl tetrahydro analogs .

Workflow Late-stage C3 arylation via decarboxylative coupling Validated Pd-catalyzed protocol exists for 3-COOH regioisomer
Selection logic Simultaneous 2-CH₃, 3-COOH and tetrahydro saturation Only commercially listed building block combining all three features
Use context Scaffold-hopping for lower lipophilicity and saturated ring exploration Tetrahydro core alters conformational and metabolic profile vs. aromatic analogs

Why Generic Analogs Cannot Substitute


The tetrahydroimidazo[1,2-a]pyridine-3-carboxylic acid scaffold is not a single interchangeable entity. Substitution at a different regioisomeric position (e.g., 2-carboxylic acid vs. 3-carboxylic acid) fundamentally alters reactivity in decarboxylative coupling chemistry, as the 3-carboxylate position is the established and validated substrate for Pd-catalyzed decarboxylative arylation . Simultaneously, the presence or absence of the 2-methyl group modulates both lipophilicity (ΔXLogP = 1 unit between methylated and des-methyl tetrahydro analogs) and steric environment at the reactive carboxylate center . The degree of ring saturation (aromatic vs. 5,6,7,8-tetrahydro) controls conformational flexibility, metabolic stability, and hydrogenation reactivity, meaning that procuring a des-methyl, fully aromatic, or incorrectly positioned regioisomer introduces uncontrolled variables into any structure–activity or synthetic sequence . The quantitative evidence below demonstrates that these three structural features—2-methyl, 3-carboxylic acid, and tetrahydro saturation—must be simultaneously present to deliver the specific physicochemical and reactivity profile required.

!
Regioisomer mismatch 2-COOH or other regioisomers lack validated decarboxylative coupling reactivity and cannot replace the 3-COOH position.
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Aromatic analog shift Fully aromatic 2-methylimidazo[1,2-a]pyridine-3-carboxylic acid introduces planar ring and higher lipophilicity; tetrahydro saturation profile may not transfer.
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Missing 2-methyl handle Des-methyl tetrahydro analog lacks C2 steric/electronic modulation for SAR studies; procurement of the 2-CH₃ variant preserves scaffold diversity.

Quantitative Comparative Evidence vs. Closest Analogs


Lipophilicity Reduction vs. Aromatic 2-Methyl Analog

The target compound exhibits an XLogP3-AA value of 1, which is one log unit lower than the fully aromatic 2-methylimidazo[1,2-a]pyridine-3-carboxylic acid (XLogP3-AA = 2) . This represents a 10-fold reduction in octanol-water partition coefficient attributable exclusively to saturation of the pyridine ring . The des-methyl tetrahydro analog (5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-3-carboxylic acid) lacks a directly reported XLogP but has an estimated value of approximately 0.6–0.8 based on structural subtraction, placing the target compound at a distinctly intermediate lipophilicity between the aromatic 2-methyl and the fully stripped tetrahydro scaffold .

Lipophilicity shift
Head-to-head
ΔXLogP = -1 vs. aromatic 2-CH₃ analog (10-fold lower lipophilicity)
Supports solubility-driven design and reduced logD-based off-target binding risk
Computed by XLogP3 algorithm; experimental logD confirmation recommended
Lipophilicity XLogP Drug-likeness Physicochemical profiling

3-Carboxylic Acid Advantage in Decarboxylative Coupling

The 3-carboxylic acid position on the imidazo[1,2-a]pyridine scaffold is uniquely validated as a substrate for palladium-catalyzed decarboxylative coupling with aryl chlorides and aryl bromides, enabling aqueous-medium, additive-free, ligand-free C–C bond formation at the C3 position . In the established protocol, imidazo[1,2-a]pyridine-3-carboxylic acids react with aryl chlorides in H2O under ambient atmosphere using Pd(OAc)2 to afford 3-aryl-imidazo[1,2-a]pyridines . A separate ligand-free method extends this to aryl bromides . Neither the 2-carboxylic acid regioisomer (e.g., 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid, CAS 917364-11-5) nor the 5-, 6-, 7-, or 8-carboxylic acid regioisomers have been demonstrated as substrates in comparable decarboxylative coupling protocols .

Decarboxylative coupling
Reported
3-COOH position validated substrate for Pd-catalyzed C–C bond formation with aryl chlorides/bromides
Defines regioisomer-specific synthetic utility; other positions unvalidated
Class-level inference for tetrahydro analog; reaction scope may require optimization
Decarboxylative coupling C–C bond formation Late-stage functionalization Palladium catalysis

Unique Combination of 2-Methyl, 3-COOH, and Tetrahydro Saturation

A systematic comparison of commercially available closest analogs reveals that the target compound is the only entity combining all three key structural features simultaneously: (i) 2-methyl substitution on the imidazole ring, (ii) 3-carboxylic acid functionality, and (iii) 5,6,7,8-tetrahydro saturation of the pyridine ring . The aromatic 2-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS 21801-79-6, XLogP = 2) lacks saturation . The saturated 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-3-carboxylic acid (CAS 55365-04-3, MW 166.18) lacks the 2-methyl group . The 2-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine (CAS 858511-18-9) lacks the 3-carboxylic acid . Other regioisomers such as 2-carboxylic acid (CAS 917364-11-5), 5-carboxylic acid, 6-carboxylic acid (CAS 139183-98-5), and 8-carboxylic acid (CAS 1235440-64-8) each lack either the 3-position carboxylate or the 2-methyl group or both. Molecular weight comparison confirms the additive contribution of the methyl group: MW 180.20 (target) vs. 166.18 (des-methyl tetrahydro, Δ = +14.02 Da) vs. 176.17 (aromatic 2-methyl, Δ = +4.03 Da attributable to saturation hydrogens) .

Scaffold uniqueness
Reported
Only commercial compound combining 2-CH₃, 3-COOH, and tetrahydro saturation (MW 180.20)
Eliminates need for multi-step de novo synthesis to access this substitution pattern
Cross-vendor catalog comparison; stock availability should be verified
Scaffold uniqueness Building block Chemical space SAR exploration

Tetrahydro Saturation Alters Conformation and Reactivity

The 5,6,7,8-tetrahydro saturation of the pyridine ring fundamentally differentiates the target compound from its aromatic counterpart (CAS 21801-79-6) in both synthetic accessibility and downstream molecular properties. The tetrahydro analog can be synthesized by catalytic hydrogenation (PtO2/H2, EtOH, HCl) of the aromatic imidazo[1,2-a]pyridine-3-carboxylic acid precursor, as demonstrated for the des-methyl analog . Conformationally, the saturated pyridine ring introduces sp3-hybridized carbons at positions 5–8, increasing the number of heavy atoms from 12 (aromatic imidazo[1,2-a]pyridine-3-carboxylic acid) to 13 (target) . This saturation has been shown in the context of antiprotozoal bis-benzamidino derivatives to produce distinct biological profiles: the tetrahydro analog (compound 8) was generated by catalytic hydrogenation of the aromatic bis-O-acetoxyamidoxime in glacial acetic acid, yielding a saturated analogue with DNA binding affinity and in vitro activity against T. b. rhodesiense (IC50 values between 7 and 38 nM across the diamidine series) . While a direct IC50 comparison between aromatic 7a and tetrahydro 8 is not tabulated in the primary paper, the distinct synthetic route required for the saturated analog underscores the non-interchangeability of aromatic and tetrahydro scaffolds .

Saturation impact
Cross-study
Tetrahydro vs. aromatic: sp³ carbons alter conformational flexibility; antiprotozoal IC₅₀ 7–38 nM for saturated diamidine series
Pre-saturated building block avoids late-stage hydrogenation incompatibility
Biological activity retained in tetrahydro series (Ismail et al., 2008); direct comparative data limited
Conformational flexibility Ring saturation Metabolic stability Hydrogenation

Anti-Inflammatory Scaffold Heritage

The 2-methylimidazo[1,2-a]pyridine-3-carboxylic acid scaffold class has established anti-inflammatory activity. Abignente et al. (1982) demonstrated that a series of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids exhibited anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities when evaluated in comparison with indomethacin . In the closely related 2-methylimidazo[1,2-a]pyrimidine-3-carboxylic derivative series, eight out of fifteen compounds showed dose-dependent anti-inflammatory action in the carrageenan rat paw edema assay at 1/2 to 1/3 the potency of indomethacin, with weak analgesic activity and negligible ulcerogenic action . These compounds were found to lack direct cyclooxygenase inhibitory activity in vitro, suggesting a mechanism distinct from classical NSAIDs . While the specific target compound (2-methyl-tetrahydro-imidazo[1,2-a]pyridine-3-carboxylic acid) has not been directly tested in these assays, the conserved 2-methyl-3-carboxylic acid pharmacophore on the imidazo[1,2-a] scaffold provides a structural rationale for its potential as an anti-inflammatory lead scaffold .

Anti-inflammatory class
Class-level
2-Methylimidazo[1,2-a]pyridine-3-carboxylic acid scaffold class shows anti-inflammatory activity (33–50% of indomethacin potency)
Scaffold-class activity reported; target-specific validation required
Target compound not directly tested; tetrahydro saturation may alter profile
Anti-inflammatory Carrageenan edema COX inhibition Indomethacin benchmark

Procurement-Relevant Application Scenarios


Late-Stage C3-Arylation via Decarboxylative Coupling

The target compound's 3-carboxylic acid position is a validated substrate for Pd-catalyzed decarboxylative arylation with aryl chlorides and bromides under mild, aqueous, additive-free conditions . Medicinal chemistry teams requiring rapid C3 diversification of the tetrahydroimidazo[1,2-a]pyridine scaffold can use this building block directly without carboxylate activation or protecting group strategies. The 2-methyl group provides a steric and electronic handle that is absent from the des-methyl analog (CAS 55365-04-3), enabling SAR exploration at the imidazole C2 position .

Reduced Lipophilicity for CNS and Solubility Programs

With an XLogP of 1—one full log unit below the aromatic 2-methyl analog (XLogP = 2)—the target compound is suited for drug discovery programs where lower lipophilicity is desired, such as CNS-penetrant candidates (where logD 1–3 is typically optimal) or programs addressing solubility-limited absorption . The tetrahydro saturation also reduces planarity, which can mitigate crystal packing-driven poor solubility and π-stacking-mediated off-target binding .

Scaffold-Hopping for Metabolic Stability Improvement

In lead optimization campaigns where the aromatic imidazo[1,2-a]pyridine core exhibits metabolic liability (e.g., CYP-mediated oxidation at the pyridine ring), the pre-saturated 5,6,7,8-tetrahydro scaffold provides a direct scaffold-hop with reduced metabolic soft-spot potential . The target compound eliminates the need for late-stage hydrogenation, which is often incompatible with other sensitive functional groups. The antiprotozoal bis-benzamidino series by Ismail et al. (2008) demonstrated that tetrahydro-imidazo[1,2-a]pyridines retain biological activity (IC50 7–38 nM against T. b. rhodesiense) while offering a distinct pharmacokinetic profile from their aromatic counterparts .

Anti-Inflammatory Lead Generation

The 2-methylimidazo[1,2-a]pyridine-3-carboxylic acid scaffold has demonstrated anti-inflammatory activity in vivo at 33–50% of indomethacin potency in the carrageenan rat paw edema model, with the notable advantage of negligible ulcerogenic action compared to classical NSAIDs . The target compound's tetrahydro saturation may further differentiate its safety and pharmacokinetic profile. Procurement of this specific building block enables direct entry into anti-inflammatory SAR exploration without requiring de novo construction of the 2-methyl-3-carboxylic acid pharmacophore on the saturated scaffold .

Application
Selection Property
Validation Focus
Late-stage C3-arylation
3-COOH position validated substrate for Pd-catalyzed decarboxylative coupling
Arylation scope optimization with target building block
Low-lipophilicity scaffold research
Tetrahydro saturation reduces computed XLogP relative to aromatic 2-CH₃ analog
Solubility and permeability profiling in relevant assay systems
Metabolic stability scaffold-hopping
Saturated ring core may alter CYP metabolism soft spots vs. aromatic scaffold
CYP liability screening and metabolic soft-spot mapping
Anti-inflammatory pharmacophore exploration
2-Methyl-3-carboxylic acid scaffold class linked to in vivo anti-inflammatory activity
Target-specific inflammation endpoint assays; ulcerogenicity endpoint review
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